Cas no 1388072-98-7 (3-(3-bromo-5-fluorophenyl)azetidin-3-ol)

• Product Name: 3-(3-bromo-5-fluorophenyl)azetidin-3-ol
• CAS No: 1388072-98-7
• MF: C₉H₉BrFNO
• MW: 246.076265096664
• CID: 5908963
• PubChem ID: 130052040
• Update Time: 2025-10-29

3-(3-bromo-5-fluorophenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-fluorophenyl)azetidin-3-ol
• 1388072-98-7
• EN300-1911954

• Inchi： 1S/C9H9BrFNO/c10-7-1-6(2-8(11)3-7)9(13)4-12-5-9/h1-3,12-13H,4-5H2
• InChI Key： MUAOPNNOUFNATP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C1(CNC1)O)F

Computed Properties

• Exact Mass: 244.98515g/mol
• Monoisotopic Mass: 244.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(3-bromo-5-fluorophenyl)azetidin-3-ol

Introduction to 3-(3-bromo-5-fluorophenyl)azetidin-3-ol (CAS No. 1388072-98-7)

3-(3-bromo-5-fluorophenyl)azetidin-3-ol (CAS No. 1388072-98-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting neurological and psychiatric disorders.

The molecular structure of 3-(3-bromo-5-fluorophenyl)azetidin-3-ol consists of a substituted azetidine ring attached to a 3-bromo-5-fluorophenyl group. The presence of the bromine and fluorine atoms imparts specific chemical properties that enhance the compound's biological activity and pharmacokinetic profile. These features make it an attractive candidate for further investigation and optimization in drug discovery programs.

Recent studies have highlighted the importance of 3-(3-bromo-5-fluorophenyl)azetidin-3-ol in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent activity against specific neurotransmitter receptors, which are implicated in conditions such as anxiety, depression, and neurodegenerative diseases. The ability to selectively target these receptors offers a promising avenue for developing more effective and safer therapeutic agents.

In addition to its potential as a therapeutic agent, 3-(3-bromo-5-fluorophenyl)azetidin-3-ol has also been explored for its use as a chemical probe in academic and industrial research settings. Chemical probes are essential tools for understanding the function of biological targets and validating their relevance in disease models. By using 3-(3-bromo-5-fluorophenyl)azetidin-3-ol, scientists can gain deeper insights into the mechanisms underlying various pathological conditions, which can inform the design of more targeted and effective treatments.

The synthesis of 3-(3-bromo-5-fluorophenyl)azetidin-3-ol involves a series of well-defined chemical reactions that ensure high purity and yield. One common synthetic route involves the coupling of a brominated aryl halide with an azetidine derivative, followed by functional group manipulations to introduce the hydroxyl group. This synthetic strategy allows for the preparation of multiple analogs with varying substituents, enabling researchers to explore structure-activity relationships (SAR) and optimize the compound's pharmacological properties.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While 3-(3-bromo-5-fluorophenyl)azetidin-3-ol is still in preclinical stages, preliminary data from animal studies have shown promising results. These studies have demonstrated that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles. These findings provide a strong foundation for advancing 3-(3-bromo-5-fluorophenyl)azetidin-3-ol into clinical trials.

In conclusion, 3-(3-bromo-5-fluorophenyl)azetidin-3-ol (CAS No. 1388072-98-7) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to unravel its full potential, this compound holds the promise of contributing to the discovery of new treatments for a range of neurological and psychiatric disorders.